Cas no 3763-72-2 (Ethanol,2,2'-sulfonylbis-, diacetate (9CI))

• Product Name: Ethanol,2,2'-sulfonylbis-, diacetate (9CI)
• CAS No: 3763-72-2
• MF: C₈H₁₄O₆S
• MW: 238.258162021637
• CID: 306297
• PubChem ID: 77377
• Update Time: 2025-04-19

Ethanol,2,2'-sulfonylbis-, diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-sulfonylbis-, diacetate (9CI)
• 2-(2-acetyloxyethylsulfonyl)ethyl acetate
• 2,2'-Sulfonylbisethanol diacetate
• 2,2'-Sulfonyldiethanol diacetate
• 2,2'-Sulphonylbisethyl diacetate
• Bis(2-acetoxyethyl)sulfone
• Bis(acetoxyethyl)sulfone
• BRN 1793632
• Ethanol, 2,2'-sulfonyldi-, diacetate (7CI,8CI)
• Sulfone, bis(2-acetoxyethyl)
• sulfonyldiethane-2,1-diyl diacetate
• 3763-72-2
• MY85CQ5PXQ
• Ethanol, 2,2'-sulfonyldi-, diacetate
• UNII-MY85CQ5PXQ
• SCHEMBL5711986
• Ethanol, 2,2'-sulfonylbis-, diacetate
• NS00045250
• acetoxyethylsulphone
• Ethanol, 2,2'-sulfonylbis-, diacetate (9CI)
• EINECS 223-182-5
• DTXSID20191065

• Inchi： 1S/C8H14O6S/c1-7(9)13-3-5-15(11,12)6-4-14-8(2)10/h3-6H2,1-2H3
• InChI Key： ZNEZVLKEOCTFHJ-UHFFFAOYSA-N
• SMILES： S(CCOC(C)=O)(CCOC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 238.05112
• Monoisotopic Mass: 238.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.4965 (rough estimate)
• Boiling Point: 350.85°C (rough estimate)
• Flash Point: 194.5°C
• Refractive Index: 1.5300 (estimate)
• PSA: 86.74